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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the dissolution of

Lactamide in aqueous solutions. Lactamide, a hydrophilic amide derivative of lactic acid, is a

versatile compound with applications in various research and development sectors. Its high

solubility in water and polar solvents makes it a valuable ingredient in cosmetic formulations

and a potential excipient in drug delivery systems.[1][2] This guide offers comprehensive data,

experimental procedures, and visual aids to ensure accurate and reproducible results in your

laboratory work.

Physicochemical Properties of Lactamide
Lactamide is a white to almost white crystalline solid.[3][4] A summary of its key

physicochemical properties is presented in Table 1. Understanding these properties is crucial

for preparing solutions and for its application in various experimental settings.
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Property Value Reference

Molecular Formula C₃H₇NO₂ [4]

Molar Mass 89.09 g/mol [5]

Appearance
White to almost white

crystalline powder
[3][4]

Melting Point 73-76 °C [1][2][4]

Water Solubility 782.20 g/L at 25 °C [3][4][6]

pKa 13.34 ± 0.20 (Predicted) [3][6]

Table 1: Physicochemical Properties of Lactamide

Experimental Protocols
Protocol 1: Preparation of a 1 M Aqueous Lactamide
Stock Solution
This protocol describes the preparation of a 1 M stock solution of Lactamide in water, a

common starting concentration for many biological and chemical assays.

Materials:

Lactamide (solid)

High-purity deionized or distilled water

Sterile glassware (beaker, graduated cylinder)

Magnetic stirrer and stir bar

Weighing scale

Spatula

Sterile filter (0.22 µm pore size)
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Sterile storage bottles

Procedure:

Calculate the required mass of Lactamide: To prepare a 1 M solution, you will need 89.09 g

of Lactamide per liter of water. For a smaller volume, adjust the mass accordingly (e.g.,

8.909 g for 100 mL).

Weigh the Lactamide: Accurately weigh the calculated amount of Lactamide powder using

a calibrated weighing scale.

Dissolve in water: Add approximately 80% of the final desired volume of high-purity water to

a sterile beaker containing a magnetic stir bar.

Gentle heating and stirring: Place the beaker on a magnetic stirrer and begin stirring.

Lactamide's high solubility means it should dissolve readily at room temperature.[3][7] If

needed, gentle warming (e.g., in a 37°C water bath) can be applied to expedite dissolution.

Avoid excessive heat to prevent any potential degradation.

Adjust to the final volume: Once the Lactamide is completely dissolved, transfer the solution

to a graduated cylinder and add water to reach the final desired volume.

Sterilization: For applications requiring sterility, such as cell culture, filter the solution through

a 0.22 µm sterile filter into a sterile storage bottle.

Storage: Store the stock solution at 2-8°C. For long-term storage, aliquoting and freezing at

-20°C is recommended to minimize freeze-thaw cycles.

Protocol 2: Preparation of Lactamide Working Solutions
for Cell Culture
This protocol outlines the dilution of the 1 M Lactamide stock solution to prepare working

concentrations for treating cells in culture.

Materials:

1 M Lactamide stock solution (sterile)
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Sterile cell culture medium (e.g., DMEM, RPMI-1640)

Sterile serological pipettes and pipette tips

Sterile conical tubes

Procedure:

Determine the final desired concentration: Based on your experimental design, determine

the final concentration of Lactamide you wish to test (e.g., 1 mM, 10 mM, 100 mM).

Calculate the required volume of stock solution: Use the formula M₁V₁ = M₂V₂ to calculate

the volume of the 1 M stock solution needed.

M₁ = Concentration of the stock solution (1 M)

V₁ = Volume of the stock solution to be calculated

M₂ = Desired final concentration of the working solution

V₂ = Final volume of the working solution

Prepare the working solution: In a sterile conical tube, add the calculated volume of the 1 M

Lactamide stock solution to the appropriate volume of sterile cell culture medium.

Mix thoroughly: Gently mix the solution by pipetting up and down or by inverting the tube.

Application to cells: Add the prepared working solution to your cell cultures as per your

experimental protocol.

Experimental Workflow for Lactamide Solution
Preparation
The following diagram illustrates the general workflow for preparing a sterile aqueous solution

of Lactamide for research applications.
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Caption: Workflow for preparing a sterile Lactamide solution.
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Lactamide and its Relation to Cellular Signaling
While research on the direct signaling effects of Lactamide is limited, its close structural

relationship to lactate suggests potential involvement in similar cellular pathways. Lactate is

known to influence cellular processes, including the MAPK/AP-1 signaling pathway, which is

involved in cell proliferation, differentiation, and stress responses. The diagram below illustrates

a simplified model of this pathway, which may be relevant for researchers investigating the

biological effects of Lactamide.
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Caption: Simplified MAPK/AP-1 signaling pathway.

Safety and Handling
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Lactamide is generally considered to have low toxicity.[2] However, as with any chemical,

appropriate safety precautions should be taken.

Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

safety glasses, and gloves.[3]

Handling: Avoid creating dust.[4] In case of contact with eyes or skin, rinse thoroughly with

water.[3]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

These protocols and notes are intended to serve as a guide. Researchers should always refer

to specific product information and safety data sheets (SDS) and adapt the protocols to their

specific experimental needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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